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Compound of Interest

Compound Name: Mechercharmycin A

Cat. No.: B15580778

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic and spectrometric data
used for the characterization of Mechercharmycin A, a cytotoxic cyclic peptide isolated from
the marine-derived bacterium Thermoactinomyces sp. YM3-251. The data presented here is
crucial for the structural elucidation and verification of this complex natural product.

Mass Spectrometry Data

High-resolution fast atom bombardment mass spectrometry (HRFAB-MS) was instrumental in
determining the molecular formula of Mechercharmycin A. The analysis yielded a precise
mass-to-charge ratio, confirming the elemental composition of the molecule.
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Property Mechercharmycin A

Appearance White powder

Molecular Formula C35H32N807S

Molecular Weight 708

HRFAB-MS (m/z) Found: 709.2104 (M+H)+Calculated: 709.2193
[a]D25 -110° (c 0.038, DMSO)

UV Amax nm (log €) in MeOH 223 (4.71), 260 (4.73), 300 (sh)

IR vmax (KBr) cm-1 3400, 2962, 2925, 1655, 1543, 1509

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

The structural backbone and constituent amino acid residues of Mechercharmycin A were
elucidated through a series of one- and two-dimensional NMR experiments. The following table
summarizes the *H and *3C chemical shifts observed in DMSO-d6.
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Position 13C (ppm) H (ppm), mult., J (Hz)
Dehydroalanine Fragment

2 161.4

3 129.5

4 106.3 5.89, s
6.27,s

Valine

5 170.0

6 58.0 4.31,d,9.3
7 30.6 222, m

8 18.9 0.96, d, 6.8
9 19.5 0.98,d, 6.8
Isoleucine

10 170.2

11 57.5 4.41,d, 8.8
12 36.6 1.90, m

13 154 0.88,t,7.4
14 11.4 0.85,d, 6.8
25 25.0 1.20, m
145, m

Oxazoles & Thiazole

a 159.2

b 125.7 8.36, s

c 148.0
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d 138.5

e 159.1

f 125.6 8.35, s
g 148.0

h 138.4

i 159.0

j 125.5 8.33,s
k 147.9

I 138.3

m 158.9

n 125.4 8.31, s
o] 147.8

p 138.2

q 164.8

r 123.0 8.24,s
S 149.2

t 140.4

Amide Protons

NH 8.21,d,9.3

NH 8.13,d, 8.8

Experimental Protocols
Isolation and Purification

Mechercharmycin A was isolated from the cultured broth of Thermoactinomyces sp. YM3-251.

The process involved centrifugation of the broth, followed by extraction of the precipitate with a
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chloroform/methanol (9:1) mixture and the supernatant with ethyl acetate. The combined
extracts were subjected to chromatography on a silica gel column with a step-wise elution
using chloroform/methanol (1-6% methanol). The active fraction (4% methanol-chloroform) was
further purified by HPLC to yield Mechercharmycin A.[1]

Mass Spectrometry

High-resolution fast atom bombardment mass spectrometry (HRFAB-MS) was performed to
determine the exact mass and molecular formula of Mechercharmycin A.

NMR Spectroscopy

All NMR spectra were recorded on a 750 MHz spectrometer. The sample was dissolved in
DMSO-d6. The NMR data acquisition included *H NMR, 3C NMR, COSY, TOCSY, HSQC, and
HMBC experiments to establish the connectivity and structure of the molecule.[1]

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for the isolation and characterization of
Mechercharmycin A.
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Caption: Isolation and characterization workflow for Mechercharmycin A.
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Key Structural Features from Spectroscopic Data

This diagram highlights the core structural components of Mechercharmycin A as determined

by the spectroscopic and spectrometric analyses.
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Caption: Key structural components of Mechercharmycin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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